Cas no 34240-09-0 (3-{(benzyloxy)carbonylamino}benzoic acid)

3-{(benzyloxy)carbonylamino}benzoic acid structure
34240-09-0 structure
Product Name:3-{(benzyloxy)carbonylamino}benzoic acid
CAS No:34240-09-0
MF:C15H13NO4
MW:271.268024206162
CID:2113196
PubChem ID:18323038
Update Time:2025-04-21

3-{(benzyloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(benzyloxycarbonylamino)benzoic acid
    • 3-{(benzyloxy)carbonylamino}benzoic acid
    • AKOS000169803
    • 3-{[(BENZYLOXY)CARBONYL]AMINOBENZOIC ACID
    • MFCD00610466
    • 34240-09-0
    • 3-[(BenZyloxy)carbonyl]aminobenZoic acid
    • 3-{[(benzyloxy)carbonyl]amino}benzoic acid
    • JQBKIISNFMAQGE-UHFFFAOYSA-N
    • D87245
    • SCHEMBL6400257
    • EN300-121143
    • 3-(((Benzyloxy)carbonyl)amino)benzoic acid
    • DA-24975
    • Inchi: 1S/C15H13NO4/c17-14(18)12-7-4-8-13(9-12)16-15(19)20-10-11-5-2-1-3-6-11/h1-9H,10H2,(H,16,19)(H,17,18)
    • InChI Key: JQBKIISNFMAQGE-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=C(C(=O)O)C=1)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 271.08445790Da
  • Monoisotopic Mass: 271.08445790Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 75.6Ų

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